Cas no 696656-38-9 (3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

• Product Name: 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• CAS No: 696656-38-9
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6259916
• PubChem ID: 1503569
• Update Time: 2025-05-20

3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• SR-01000907515
• AKOS000643638
• 696656-38-9
• F0651-0290
• 3,5-dimethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
• SR-01000907515-1
• 3,5-dimethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
• 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)benzamide
• 3,5-dimethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide

• Inchi： 1S/C22H24N2O3/c1-26-16-10-15(11-17(12-16)27-2)22(25)23-13-14-7-8-21-19(9-14)18-5-3-4-6-20(18)24-21/h7-12,24H,3-6,13H2,1-2H3,(H,23,25)
• InChI Key： XOZBTZNDHNCLEY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)OC)OC)NCC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

Comprehensive Overview of 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide (CAS No. 696656-38-9)

3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide (CAS No. 696656-38-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of carbazole derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. The presence of dimethoxy and benzamide moieties in its structure further enhances its pharmacological potential, making it a subject of interest for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been well-characterized, enabling researchers to explore its interactions with various biological targets. Recent studies have highlighted its potential role in modulating enzyme activity and receptor binding, which are critical in the treatment of neurodegenerative diseases and metabolic disorders. As the demand for novel therapeutic agents grows, 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide stands out as a promising candidate for further investigation.

In the context of current research trends, this compound aligns with the growing interest in small molecule inhibitors and targeted therapies. Researchers are particularly intrigued by its potential to cross the blood-brain barrier, a key challenge in developing treatments for central nervous system (CNS) disorders. Additionally, its synthetic accessibility and structural versatility make it a valuable scaffold for medicinal chemistry optimization.

From a commercial perspective, 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its CAS No. 696656-38-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under standard laboratory conditions further enhances its utility in high-throughput screening and preclinical studies.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult the Safety Data Sheet (SDS) for detailed guidance on storage, disposal, and emergency measures.

Looking ahead, the exploration of 3,5-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is expected to expand, driven by advancements in computational chemistry and structure-activity relationship (SAR) studies. Its integration into drug discovery pipelines could pave the way for innovative therapies addressing unmet medical needs. As the scientific community continues to unravel its full potential, this compound remains a focal point of interdisciplinary research.